![molecular formula C22H20ClNO2 B3948330 N-(2-chlorobenzyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide](/img/structure/B3948330.png)
N-(2-chlorobenzyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide
Overview
Description
N-(2-chlorobenzyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide, also known as CBPP, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. CBPP is a synthetic compound that belongs to the class of amides and has been found to exhibit a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(2-chlorobenzyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide is not fully understood, but it is believed to involve multiple pathways. This compound has been found to inhibit the activity of enzymes involved in cancer cell proliferation, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). This compound has also been shown to activate the p53 tumor suppressor pathway, which plays a critical role in regulating cell growth and apoptosis.
In addition to its anti-cancer properties, this compound has been found to modulate the activity of several neurotransmitters in the brain, including dopamine, serotonin, and acetylcholine. This compound has also been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective properties, this compound has also been shown to exhibit anti-inflammatory, antioxidant, and anti-microbial activity. This compound has been found to inhibit the activity of several enzymes involved in inflammation, such as COX-2 and inducible nitric oxide synthase (iNOS). This compound has also been shown to scavenge free radicals and reduce oxidative stress in cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2-chlorobenzyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide in lab experiments is its potent anti-cancer activity. This compound has been shown to exhibit activity against a wide range of cancer cell lines, making it a promising candidate for further research in cancer treatment. Another advantage of this compound is its ability to modulate neurotransmitter activity in the brain, which may make it a useful tool for studying neurological disorders.
One limitation of this compound is its relatively complex synthesis method, which may make it difficult to produce in large quantities. Another limitation is the lack of information on its potential side effects and toxicity, which may limit its use in clinical settings.
Future Directions
There are several future directions for research on N-(2-chlorobenzyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide. One area of focus is the development of new synthesis methods that are more efficient and scalable. Another area of research is the investigation of this compound's potential use in combination with other anti-cancer drugs to enhance its efficacy.
In addition to cancer research, this compound may also have potential applications in the treatment of other diseases, such as inflammatory disorders and neurodegenerative diseases. Future research may also focus on elucidating the exact mechanism of action of this compound and identifying its potential side effects and toxicity in vivo.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound has been found to exhibit potent anti-cancer activity, neuroprotective effects, and anti-inflammatory and antioxidant properties. While there are limitations to its use in lab experiments, this compound remains a promising candidate for further research in cancer treatment and other areas of medicine.
Scientific Research Applications
N-(2-chlorobenzyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide has been extensively studied for its potential use in various scientific research applications. One of the primary areas of research has been in the field of cancer treatment. This compound has been found to exhibit potent anti-cancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. This compound has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in animal models.
In addition to its anti-cancer properties, this compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease. This compound has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-3-(2-hydroxyphenyl)-3-phenylpropanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20ClNO2/c23-20-12-6-4-10-17(20)15-24-22(26)14-19(16-8-2-1-3-9-16)18-11-5-7-13-21(18)25/h1-13,19,25H,14-15H2,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILGDTSKVMUJXEP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CC(=O)NCC2=CC=CC=C2Cl)C3=CC=CC=C3O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.